Cas no 2093832-97-2 (N-[4-(2-oxoazetidin-1-yl)phenyl]-4-propoxyazepane-1-carboxamide)
N-[4-(2-oxoazetidin-1-yl)phenyl]-4-propoxyazepane-1-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- EN300-26585044
- 2093832-97-2
- Z1991600430
- N-[4-(2-oxoazetidin-1-yl)phenyl]-4-propoxyazepane-1-carboxamide
- AKOS033719193
-
- Inchi: 1S/C19H27N3O3/c1-2-14-25-17-4-3-11-21(12-9-17)19(24)20-15-5-7-16(8-6-15)22-13-10-18(22)23/h5-8,17H,2-4,9-14H2,1H3,(H,20,24)
- InChI Key: NWGQINXWGGNPHF-UHFFFAOYSA-N
- SMILES: O(CCC)C1CCN(C(NC2C=CC(=CC=2)N2C(CC2)=O)=O)CCC1
Computed Properties
- Exact Mass: 345.20524173g/mol
- Monoisotopic Mass: 345.20524173g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 463
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 61.9Ų
N-[4-(2-oxoazetidin-1-yl)phenyl]-4-propoxyazepane-1-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26585044-0.05g |
N-[4-(2-oxoazetidin-1-yl)phenyl]-4-propoxyazepane-1-carboxamide |
2093832-97-2 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
N-[4-(2-oxoazetidin-1-yl)phenyl]-4-propoxyazepane-1-carboxamide Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on N-[4-(2-oxoazetidin-1-yl)phenyl]-4-propoxyazepane-1-carboxamide
N-[4-(2-Oxoazetidin-1-yl)phenyl]-4-propoxyazepane-1-carboxamide: A Comprehensive Overview
The compound with CAS No. 2093832-97-2, known as N-[4-(2-oxoazetidin-1-yl)phenyl]-4-propoxyazepane-1-carboxamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structural features, which include a 4-propoxyazepane ring system and a 2-oxoazetidine moiety. These structural elements contribute to its potential applications in drug discovery and development.
Recent studies have highlighted the importance of azepane derivatives in medicinal chemistry due to their ability to modulate various biological targets. The presence of the 4-propoxy group in this compound adds to its hydrophobicity, which may enhance its bioavailability when administered as a drug candidate. Additionally, the 2-oxoazetidine moiety introduces a rigid structure that can potentially interact with specific binding sites on target proteins, making it a promising scaffold for designing bioactive molecules.
One of the most notable aspects of this compound is its potential as a modulator of G-protein coupled receptors (GPCRs). GPCRs are critical targets for numerous therapeutic agents, and the ability of this compound to interact with these receptors suggests its potential role in treating conditions such as cardiovascular diseases, neurological disorders, and inflammatory conditions. Recent research has demonstrated that azepane-based compounds can exhibit selective agonistic or antagonistic activities at various GPCR subtypes, further underscoring their therapeutic potential.
Moreover, the synthesis of N-[4-(2-oxoazetidin-1-yl)phenyl]-4-propoxyazepane-1-carboxamide involves a multi-step process that showcases advanced techniques in organic synthesis. The construction of the azepane ring is typically achieved through ring-closing metathesis or other cyclization reactions, while the incorporation of the 2-oxoazetidine group requires precise control over stereochemistry and regioselectivity. These synthetic challenges highlight the expertise required to produce this compound at a research scale.
In terms of pharmacokinetics, preliminary studies suggest that this compound exhibits favorable absorption and distribution properties. Its lipophilic nature may enhance its ability to cross biological membranes, which is essential for achieving therapeutic concentrations in target tissues. However, further studies are required to fully characterize its pharmacokinetic profile and assess its suitability for clinical development.
The application of computational chemistry tools has also played a pivotal role in understanding the properties of this compound. Molecular docking studies have revealed potential binding modes with key therapeutic targets, providing insights into its mechanism of action. Additionally, quantum mechanical calculations have been employed to predict its electronic properties and reactivity, further aiding in its optimization for drug-like qualities.
In conclusion, N-[4-(2-oxoazetidin-1-yl)phenyl]-4-propoxyazepane-1-carboxamide represents a cutting-edge chemical entity with significant potential in drug discovery. Its unique structure, combined with advances in synthetic methodology and computational modeling, positions it as a valuable tool for exploring novel therapeutic strategies. As research continues to unfold, this compound may pave the way for innovative treatments across various disease areas.
2093832-97-2 (N-[4-(2-oxoazetidin-1-yl)phenyl]-4-propoxyazepane-1-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)